Cas no 1422344-27-1 (tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate)

Tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate is a specialized organic compound characterized by its cyclic structure and functional groups. It offers high purity and stability, making it suitable for various applications in organic synthesis, particularly in the construction of complex molecules. Its unique chemical properties contribute to its efficacy in targeted reactions, enhancing the efficiency of chemical processes.
tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate structure
1422344-27-1 structure
Product Name:tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
CAS No:1422344-27-1
MF:C13H22N2O4
MW:270.324783802032
MDL:MFCD23378276
CID:4603451
Update Time:2025-10-16

tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Racemic-Tert-Butyl 6-(Hydroxymethyl)-8-Oxo-2,7-Diazaspiro[4.4]Nonane-2-Carboxylate
    • Racemic-Tert-Butyl 6-(Hydroxymethyl)-8-Oxo-2,7-Diazaspiro[4.4]Nonane-2-Carboxylate(WX101143)
    • tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
    • MDL: MFCD23378276
    • Inchi: 1S/C13H22N2O4/c1-12(2,3)19-11(18)15-5-4-13(8-15)6-10(17)14-9(13)7-16/h9,16H,4-8H2,1-3H3,(H,14,17)
    • InChI Key: DMNLMJMGLDXXBB-UHFFFAOYSA-N
    • SMILES: C1C2(CC(=O)NC2CO)CCN1C(OC(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4

tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM209477-1g
tert-Butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1422344-27-1 97%
1g
$1122 2021-08-04
TRC
R706135-2.5mg
Racemic-tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1422344-27-1
2.5mg
$ 70.00 2022-06-03
TRC
R706135-5mg
Racemic-tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1422344-27-1
5mg
$ 95.00 2022-06-03
TRC
R706135-25mg
Racemic-tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1422344-27-1
25mg
$ 340.00 2022-06-03
Chemenu
CM209477-1g
tert-Butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1422344-27-1 97%
1g
$*** 2023-03-30
eNovation Chemicals LLC
D772129-100mg
Racemic-Tert-Butyl 6-(Hydroxymethyl)-8-Oxo-2,7-Diazaspiro[4.4]Nonane-2-Carboxylate
1422344-27-1 95%
100mg
$430 2023-09-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD571048-1g
tert-Butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1422344-27-1 98%
1g
¥6003.0 2023-04-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00371-100MG
tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1422344-27-1 95%
100MG
¥ 1,999.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00371-250MG
tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1422344-27-1 95%
250MG
¥ 3,194.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00371-500MG
tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1422344-27-1 95%
500MG
¥ 5,326.00 2023-04-05

Additional information on tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate

tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate (CAS No. 1422344-27-1): A Comprehensive Overview

tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate (CAS No. 1422344-27-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The spirocyclic framework of tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate is a key feature that contributes to its chemical stability and biological activity. The presence of the hydroxymethyl group and the 8-oxo functionality further enhances its reactivity and versatility in synthetic transformations. These structural elements make it an attractive candidate for the design of drugs targeting specific biological pathways.

Recent studies have highlighted the potential of tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate in modulating various biological processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. This finding suggests its potential as a lead compound for the development of kinase inhibitors, which are crucial for treating diseases such as cancer and inflammatory disorders.

Another area of interest is the role of tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate in neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation. These findings open up new avenues for its use in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate involves a series of well-defined steps, including the formation of the spirocyclic core and the introduction of functional groups. A notable synthetic route involves the use of a palladium-catalyzed cyclization reaction followed by selective oxidation to introduce the 8-oxo group. This method provides high yields and excellent purity, making it suitable for large-scale production.

In addition to its therapeutic potential, tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate has also been studied for its use as a building block in combinatorial chemistry. Its versatile reactivity allows it to be incorporated into a wide range of molecular scaffolds, facilitating the rapid generation of diverse chemical libraries for high-throughput screening.

The safety profile of tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate has been extensively evaluated through various preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and to optimize its pharmacokinetic properties.

In conclusion, tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate (CAS No. 1422344-27-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting target for further investigation and development as a therapeutic agent.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent